3-[(2-Tert-butyl-1,3-thiazol-5-yl)methylamino]benzamide

• IUPAC Name: 3-[(2-tert-butyl-1,3-thiazol-5-yl)methylamino]benzamide
• InChI: InChI=1S/C15H19N3OS/c1-15(2,3)14-18-9-12(20-14)8-17-11-6-4-5-10(7-11)13(16)19/h4-7,9,17H,8H2,1-3H3,(H2,16,19)
• InChI Key: XXOSVZMDEUBAQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC=C(S1)CNC2=CC=CC(=C2)C(=O)N
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

3-[(2-Tert-butyl-1,3-thiazol-5-yl)methylamino]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TAK-659 and is a potent inhibitor of spleen tyrosine kinase (SYK), a protein that plays a crucial role in the immune system response.

Mechanism of Action

3-[(2-Tert-butyl-1,3-thiazol-5-yl)methylamino]benzamide acts as a potent inhibitor of SYK. SYK plays a crucial role in the immune system response, and its inhibition can lead to a decrease in the activity of various immune cells, including B-cells and T-cells. This can result in a decrease in the production of inflammatory cytokines and a decrease in the proliferation of cancer cells.
Biochemical and Physiological Effects:
In preclinical studies, this compound has shown significant antitumor activity in various cancer cell lines. It has also been shown to decrease the production of inflammatory cytokines in animal models of autoimmune diseases. In addition, TAK-659 has been shown to have a favorable safety profile in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(2-Tert-butyl-1,3-thiazol-5-yl)methylamino]benzamide in lab experiments is its potency as a SYK inhibitor. This makes it a useful tool for studying the role of SYK in various biological processes. However, one limitation is that the compound is relatively new, and its long-term safety profile is not yet fully understood.

Future Directions

There are several potential future directions for research involving 3-[(2-Tert-butyl-1,3-thiazol-5-yl)methylamino]benzamide. One area of research is in the development of combination therapies that include TAK-659 for the treatment of various types of cancer. Another area of research is in the development of TAK-659 analogs with improved potency and selectivity. Finally, more studies are needed to fully understand the long-term safety profile of this compound.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its potency as a SYK inhibitor makes it a useful tool for studying the role of SYK in various biological processes. However, more studies are needed to fully understand its long-term safety profile and to develop more potent and selective analogs.

Synthesis Methods

The synthesis of 3-[(2-Tert-butyl-1,3-thiazol-5-yl)methylamino]benzamide involves several steps. The first step involves the reaction of 2-aminothiazole with tert-butyl chloroacetate to form tert-butyl 2-(2-aminothiazol-5-yl)acetate. This intermediate is then reacted with 3-chlorobenzoyl chloride to form 3-(tert-butoxycarbonyl)-N-(2-tert-butyl-1,3-thiazol-5-yl)benzamide. Finally, the tert-butoxycarbonyl group is removed using trifluoroacetic acid to obtain this compound.

Scientific Research Applications

3-[(2-Tert-butyl-1,3-thiazol-5-yl)methylamino]benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of research is in the treatment of cancer. SYK is overexpressed in many types of cancer, and inhibiting its activity using compounds such as TAK-659 has shown promising results in preclinical studies.